Cas no 2228619-53-0 (5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 2228619-53-0
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 5862391
• PubChem ID: 165702867
• Update Time: 2025-10-28

5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one
• EN300-1939166
• 2228619-53-0

• Inchi： 1S/C10H10BrNO4/c1-15-7-3-5(11)2-6(9(7)13)8-4-12-10(14)16-8/h2-3,8,13H,4H2,1H3,(H,12,14)
• InChI Key： HTJSWANDFKHQCX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1CNC(=O)O1)O)OC

Computed Properties

• Exact Mass: 286.97932g/mol
• Monoisotopic Mass: 286.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one

Introduction to 5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228619-53-0)

5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one, identified by its CAS number 2228619-53-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazolidinone class, a structural motif known for its versatility in drug design due to its ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic properties. The presence of functional groups such as a bromo atom, a hydroxy group, and a methoxy group on the aromatic ring enhances its reactivity and potential utility in medicinal chemistry.

The structural features of 5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one make it a promising candidate for further exploration in the development of novel therapeutic agents. The bromo substituent, in particular, is a key pharmacophore that can participate in various chemical transformations, including cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. Additionally, the hydroxy and methoxy groups contribute to the compound's solubility and metabolic stability, making it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in oxazolidinone derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial agents, enzyme inhibitors, and anti-inflammatory drugs. The unique binding properties of oxazolidinones allow them to interact with biological targets in ways that other scaffolds may not, leading to the development of highly selective and potent molecules.

One of the most compelling aspects of 5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one is its versatility in synthetic chemistry. The compound can serve as a building block for more complex structures through various functionalization strategies. For instance, the bromo atom can be readily converted into other functional groups such as thiols or amines via palladium-catalyzed cross-coupling reactions. This flexibility allows chemists to tailor the molecule's properties for specific applications.

Recent studies have highlighted the importance of aromatic heterocycles in drug design. Compounds containing oxazolidinone moieties have shown promise in treating various diseases, including infections caused by resistant bacteria and chronic inflammatory conditions. The ability of these molecules to modulate biological pathways makes them valuable tools for therapeutic intervention.

The synthesis of 5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one involves multi-step organic transformations that showcase the ingenuity of modern synthetic methods. The process typically begins with the preparation of a brominated aromatic precursor, which is then coupled with an appropriate oxazolidinone derivative under controlled conditions. The reaction sequence highlights the importance of optimizing reaction conditions to achieve high yields and purity.

In addition to its synthetic appeal, 5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one has demonstrated interesting biological properties in preliminary studies. Researchers have observed that this compound exhibits inhibitory activity against certain enzymes implicated in disease pathways. This finding underscores its potential as a lead compound for further medicinal chemistry optimization.

The pharmaceutical industry continues to invest heavily in the discovery of novel heterocyclic compounds due to their proven efficacy and safety profiles. Oxazolidinones are no exception and have been extensively studied for their ability to interact with biological targets in unique ways. The structural diversity within this class allows for the exploration of multiple therapeutic modalities.

The future prospects for 5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, enabling faster translation from laboratory findings to clinical applications.

In conclusion,5-(5-bromo-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228619-53-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.